Cas no 89448-83-9 (1-Propanol, 3-[(triphenylmethyl)amino]-)

• Product Name: 1-Propanol, 3-[(triphenylmethyl)amino]-
• CAS No: 89448-83-9
• MF: C₂₂H₂₃NO
• MW: 317.424125909805
• MDL: MFCD00586580
• CID: 600123
• PubChem ID: 3111379
• Update Time: 2025-05-28

1-Propanol, 3-[(triphenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(triphenylmethyl)amino]-
• 3-(tritylamino)propan-1-ol
• 3-[(Triphenylmethyl)amino]-1-propanol (ACI)
• 3-(Tritylamino)-1-propanol
• N-Trityl-3-propanolamine
• SR-01000319244
• SR-01000319244-1
• AKOS000520623
• 89448-83-9
• AG-690/09864023
• 3-Hydroxy-N-trityl-1-propanamine
• CS-0038870
• 3-[(TRIPHENYLMETHYL)AMINO]PROPAN-1-OL
• BRD-K50590591-001-01-7
• W11924
• PTKCEDPIGMNZSL-UHFFFAOYSA-N
• SCHEMBL2493446
• AS-64145
• MFCD00586580
• SY126962
• DTXSID20389364

• MDL： MFCD00586580
• Inchi： 1S/C22H23NO/c24-18-10-17-23-22(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16,23-24H,10,17-18H2
• InChI Key： PTKCEDPIGMNZSL-UHFFFAOYSA-N
• SMILES： OCCCNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 317.178
• Monoisotopic Mass: 317.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 1-Propanol, 3-[(triphenylmethyl)amino]-

1-Propanol, 3-[(triphenylmethyl)amino]- (CAS No. 89448-83-9)

1-Propanol, 3-[(triphenylmethyl)amino]-, also known by its CAS number 89448-83-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a propanol backbone with a triphenylmethyl amino group. The triphenylmethyl group, a trityl group, is a bulky substituent that imparts steric hindrance and unique electronic properties to the molecule.

The synthesis of 1-Propanol, 3-[(triphenylmethyl)amino]- typically involves nucleophilic substitution reactions or coupling reactions, depending on the desired regiochemistry and stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of drug discovery and development. The presence of the triphenylmethyl amino group allows for potential interactions with biological targets, such as enzymes or receptors, making it a valuable scaffold for medicinal chemists. Recent studies have explored its role as a lead compound in the development of novel therapeutics for conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, 1-Propanol, 3-[(triphenylmethyl)amino]- has found utility in materials science. Its bulky structure makes it an ideal candidate for use in polymerization reactions, where steric effects play a critical role in determining polymer properties such as molecular weight and crystallinity. Researchers have recently investigated its use as a chain transfer agent in controlled radical polymerization, leading to the development of novel polymeric materials with tailored properties.

The electronic properties of this compound also make it an attractive candidate for use in electronic materials and devices. The triphenylmethyl group contributes to the molecule's aromaticity and conjugation, which are desirable traits for applications in organic electronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic behavior can be tuned to meet specific device requirements.

From an environmental perspective, understanding the fate and transport of 1-Propanol, 3-[(triphenylmethyl)amino]- in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its environmental safety and sustainability.

In conclusion, 1-Propanol, 3-[(triphenylmethyl)amino]- (CAS No. 89448-83-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and electronics. As ongoing research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is likely to grow further.